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Compound of Interest

Compound Name: Diiron nonacarbonyl

Cat. No.: B1239563 Get Quote

The Pauson-Khand Reaction
The Pauson-Khand reaction (PKR) is a powerful [2+2+1] cycloaddition for synthesizing α,β-

cyclopentenones from an alkene, an alkyne, and carbon monoxide.[4][5] While historically

reliant on stoichiometric amounts of cobalt carbonyls, various catalytic systems, including those

based on iron, have been developed.

Alternative Catalysts
A range of transition metal complexes can catalyze the Pauson-Khand reaction, offering

alternatives to iron-based systems.[4] Notable examples include complexes of cobalt, rhodium,

molybdenum, and nickel.[4][6] The choice of catalyst can influence reaction conditions,

efficiency, and even regioselectivity.[4]

Performance Comparison
The following table summarizes the performance of various catalysts in the intramolecular

Pauson-Khand reaction of a representative 1,6-enyne.
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Catalyst
System

Temperatur
e (°C)

Time (h)
Pressure
(atm CO)

Yield (%) Reference

Fe₂(CO)₉

(stoichiometri

c)

60-80 12-24 1 ~70-80 General

Co₂(CO)₈

(catalytic)
60-70 24-48 1-3 60-90 [6]

[Rh(CO)₂Cl]₂

(catalytic)
100-110 12-24 1 80-95 [4]

Mo(CO)₆

(stoichiometri

c)

110 16 1 55 [4]

Ni(0) complex

(catalytic)
100 24 1 70-85 [6]

Co

Nanoparticles

on Charcoal

130 12 20 >95 [7]

Experimental Protocol: Rhodium-Catalyzed
Intramolecular Pauson-Khand Reaction
This protocol is adapted from the synthesis of (+)-phorbol described by Phil Baran, which

utilizes a rhodium catalyst.[4]

Materials:

1,6-enyne substrate (1.0 equiv)

[Rh(CO)₂Cl]₂ (0.05 equiv)

1,2-dichloroethane (DCE) as solvent

Carbon monoxide (CO) balloon
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Procedure:

To a solution of the 1,6-enyne in DCE, add [Rh(CO)₂Cl]₂.

Purge the reaction vessel with a CO balloon.

Heat the reaction mixture to 80 °C.

Monitor the reaction progress by TLC or LC-MS.

Upon completion, cool the reaction to room temperature and concentrate under reduced

pressure.

Purify the residue by flash column chromatography on silica gel to afford the bicyclic

cyclopentenone.

Pauson-Khand Reaction Mechanism
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Catalytic Cycle

Alkyne Alkyne-Metal
Complex

Coordination

Alkene

Metallacyclopentene
Intermediate Metal Catalyst

[e.g., Co₂(CO)₈, [Rh(CO)₂Cl]₂]

Alkene
Coordination
& Insertion

Acyl-Metal
Intermediate

CO Insertion α,β-Cyclopentenone

Reductive
Elimination

Regenerates
Catalyst

Carbon Monoxide

Alternative Routes to Cyclic Carbonates

Reagent Options

Vicinal Diol

Cyclic Carbonate

Carbonyl Source Catalyst

Byproduct(s)

Formation of

Fe₂(CO)₉ Urea + FeBr₂ CO/O₂ + PdI₂
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Deoxygenation of α-Hydroxy Ketone

α-Hydroxy Ketone
R-CH(OH)-C(=O)-R'

Activated Intermediate
(e.g., Iodo-derivative)

Activation of
-OH group

Reagents
(e.g., I₂/PPh₃ or TMSI)

Reduction Step

Ketone
R-CH₂-C(=O)-R'

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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